Cas no 4063-33-6 (methyl 10H-phenothiazine-1-carboxylate)

• Product Name: methyl 10H-phenothiazine-1-carboxylate
• CAS No: 4063-33-6
• MF: C₁₄H₁₁NO₂S
• MW: 257.307642221451
• CID: 925999
• PubChem ID: 219183
• Update Time: 2025-04-19

methyl 10H-phenothiazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 10H-phenothiazine-1-carboxylate
• 10H-phenothiazine-1-carboxylic acid methyl ester
• 1-carbomethoxyphenothiazine
• AC1L567V
• AC1Q5ZJ1
• AG-F-44274
• AR-1J4270
• CTK4I3476
• methyl 1-phenothiazinecarboxylate
• NSC126
• Phenothiazin-1-carbonsaeure-methylester
• phenothiazine-1-carboxylic acid methyl ester
• Phenthiazin-carbonsaeure-(4)-methylester
• PHENOTHIAZINE-1-CARBOXYLIC ACID, METHYL ESTER
• AKOS002666521
• Thiosulfuric acid, S-[2-[(S,S-dioxotetrahydro-3-thienyl)amino]ethyl] ester
• 4063-33-6
• NSC-126
• DTXSID60276966
• Methyl 10H-phenothiazine-1-carboxylate #
• GZHAPWRJGXSDSL-UHFFFAOYSA-N

• Inchi： 1S/C14H11NO2S/c1-17-14(16)9-5-4-8-12-13(9)15-10-6-2-3-7-11(10)18-12/h2-8,15H,1H3
• InChI Key： GZHAPWRJGXSDSL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC2C(C(=O)OC)=CC=CC1=2

Computed Properties

• Exact Mass: 257.05113
• Monoisotopic Mass: 257.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 38.33
• LogP: 3.81940